Cas no 1805111-55-0 (2-Amino-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid)

• Product Name: 2-Amino-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid
• CAS No: 1805111-55-0
• MF: C₇H₅F₃N₂O₂
• MW: 206.122011899948
• CID: 4853740
• Update Time: 2025-06-09

2-Amino-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid

• Inchi： 1S/C7H5F3N2O2/c8-4-2(7(13)14)1-12-6(11)3(4)5(9)10/h1,5H,(H2,11,12)(H,13,14)
• InChI Key： LGRNQQVAROZRLB-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=CN=C(C=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 0.8
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid

Research Brief on 2-Amino-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid (CAS: 1805111-55-0)

2-Amino-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid (CAS: 1805111-55-0) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief provides an overview of the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential therapeutic applications.

Recent literature reveals that 2-Amino-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid serves as a versatile building block in the synthesis of heterocyclic compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the construction of pyridine-based scaffolds, which are critical for the development of selective kinase inhibitors. The compound's difluoromethyl and fluorine substituents contribute to enhanced metabolic stability and improved binding affinity to target proteins, making it a valuable candidate for structure-activity relationship (SAR) studies.

In addition to its role in kinase inhibitor development, this compound has shown promise in antimicrobial research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-Amino-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for novel antibiotics.

The synthetic routes to 2-Amino-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid have also been optimized in recent years. A 2023 publication in Organic Process Research & Development detailed a scalable and cost-effective method for its production, utilizing a palladium-catalyzed cross-coupling reaction followed by selective fluorination. This advancement addresses previous challenges related to yield and purity, facilitating its broader application in pharmaceutical research.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 2-Amino-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid. Pharmacokinetic studies indicate that further modifications may be required to improve oral bioavailability and reduce off-target effects. Ongoing research is exploring prodrug strategies and formulation technologies to overcome these limitations.

In conclusion, 2-Amino-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid (CAS: 1805111-55-0) represents a valuable chemical entity with diverse applications in drug discovery. Its unique structural features and demonstrated biological activities make it a focal point for ongoing research in kinase inhibition and antimicrobial therapy. Future studies should focus on optimizing its pharmacokinetic properties and expanding its therapeutic potential.